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Compound of Interest

Compound Name: Rhoduline Acid

Cat. No.: B1680610

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhoduline Acid, also known by its common synonym Di-J Acid, is a complex organic
compound primarily utilized as an intermediate in the synthesis of azo dyes.[1] Its chemical
formula is C20H15NOsS2.[2] While its principal application lies in the chemical industry, some
sources suggest potential biological activities, including anti-inflammatory, antipyretic, and
antioxidant properties, warranting further investigation for potential therapeutic applications.[3]
This document provides a comprehensive overview of the known physical and chemical
properties of Rhoduline Acid, detailed experimental protocols for its synthesis, and a
discussion of its purported biological activities.

Core Properties of Rhoduline Acid
Physical and Chemical Characteristics

Rhoduline Acid is typically encountered as a grey-yellow paste or a grey powder.[3][4] It is an
acidic compound with a complex aromatic structure. A summary of its key quantitative
properties is presented in the table below.
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Property Value Source(s)

CAS Number 87-03-6

Molecular Formula C20H15NOsS2

Molecular Weight 461.46 g/mol

Density 1.734 g/cm3

Appearance Grey-yellow Paste / Grey
Powder

Purity (typical) >98% (HPLC)

Water Solubility 36.1 g/L

LogP -1.83

pKa -0.14 + 0.40 (Predicted)

Boiling Point 772.18°C (at 101325 Pa)

Vapor Pressure 0 Paat 25°C

Refractive Index 1.802

Synonyms: Di-J acid, 5,5'-Dihydroxy-2,2'-dinaphthylamine-7,7'-disulphonic acid, 7,7'-
Iminobis(4-hydroxy-2-naphthalenesulfonic acid), RW acid, NSC 1698.

Experimental Protocols
Synthesis of Rhoduline Acid (Di-J Acid)

A common method for the synthesis of Rhoduline Acid involves the self-condensation of 2-
amino-5-naphthol-7-sulfonic acid (J-acid) in the presence of a bisulfite. A detailed protocol
based on a patented method is provided below.

Materials:
e 2-amino-5-naphthol-7-sulfonic acid (J-acid)

e Ammonium chloride
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e Sodium bisulfite

e Sodium chloride

e Water

Procedure:

e Charge 239 parts of J-acid (1 mole) into 900 parts of water in a suitable reaction vessel.

e Add 53.5 parts (1 mole) of ammonium chloride and 260 parts (2.5 moles) of sodium bisulfite
to the mixture.

e Heat the reaction mass to a gentle reflux, maintaining a temperature of 100-102°C, for 6
hours.

» After the reaction is complete, add 250 parts of sodium chloride to the mixture.
o Cool the mass and filter to collect the precipitated product.

o Wash the filter cake with a brine solution.

e The resulting product is the di-sodium salt of Di-J Acid.

An alternative procedure involves substituting sodium bisulfite and ammonium chloride with 2
to 3 moles of ammonium bisulfite.
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Synthesis Workflow of Rhoduline Acid (Di-J Acid)

Reactants

J-Acid (1 mole)

Reaction Process Product Isolation

Ammonium Chioride (1 mole)
) Heating at Gentle Reflux ' ) Rhoduline Acid
of Reactants (100-102°C for 6 hours) }»H-{ Addition of NaCl H Cooling of Mixture }—» Filtration }—»’ Washing with Brine }»4» (Dhsodium salt)

Sodium Bisulfite (2.5 moles)

Water

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of Rhoduline Acid.

Biological Activity and Signaling Pathways

While primarily an industrial chemical, some commercial suppliers have noted potential
biological activities for Rhoduline Acid, including anti-inflammatory, antipyretic, and antioxidant
properties. One source also mentions potential anti-tumor and anti-cancer activities. However,
it is crucial to note that these claims are not substantiated by peer-reviewed scientific literature
found within the scope of this search.

Signaling Pathways:

There is currently no scientific literature available that describes specific signaling pathways
involving Rhoduline Acid. The initial search for this information yielded results for retinoic acid,
a distinctly different compound. Therefore, no signaling pathway diagrams can be provided at
this time. Further research is required to determine if Rhoduline Acid has any specific
biological targets or modulates any cellular signaling cascades.
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Conclusion

Rhoduline Acid is a well-characterized dye intermediate with established synthesis protocols.
Its physical and chemical properties are well-documented. The claims of its biological activities
are, at present, not supported by robust scientific evidence in the public domain and require
dedicated investigation by researchers and drug development professionals to explore any
potential therapeutic value. The lack of information on its interaction with biological systems,
particularly cellular signaling pathways, represents a significant knowledge gap that needs to
be addressed before any pharmacological applications can be considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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